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Abstract

Tetrabutylammonium trifluoromethanesulfonate (TBATf), a quaternary ammonium salt with
the CAS number 35895-70-6, is a versatile and highly effective reagent in modern chemistry.[1]
[2] This guide provides a comprehensive overview of its core physicochemical properties,
primary applications, and detailed experimental protocols. Particular emphasis is placed on its
role as a phase-transfer catalyst in organic synthesis and as a supporting electrolyte in
electrochemical applications.[3][4] All quantitative data is presented in structured tables for
ease of comparison, and key experimental workflows are visualized using diagrams to facilitate
understanding and implementation in a research and development setting.

Physicochemical Properties

Tetrabutylammonium trifluoromethanesulfonate is a white to off-white crystalline powder.[1]
It is known for its high solubility in many organic solvents, a property attributable to the large,
lipophilic tetrabutylammonium cation.[2] The trifluoromethanesulfonate (triflate) anion is a
stable, non-coordinating anion, which contributes to the salt's utility in a variety of chemical
transformations.[4]

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1273034?utm_src=pdf-interest
https://www.benchchem.com/product/b1273034?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7119094/
https://jelectrochem.xmu.edu.cn/journal/vol30/iss11/4/
https://www.benchchem.com/pdf/improving_the_ionic_conductivity_of_tetrabutylammonium_tetrafluoroborate_solutions.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5600715/
https://www.benchchem.com/product/b1273034?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7119094/
https://jelectrochem.xmu.edu.cn/journal/vol30/iss11/4/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5600715/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 1: Physicochemical Data for Tetrabutylammonium Trifluoromethanesulfonate

Property Value

CAS Number 35895-70-6

Molecular Formula C17H36F3NOsS

Molecular Weight 391.53 g/mol

Appearance White to off-white crystalline powder[1]
Melting Point 110-114 °CJ[1]

Soluble in polar organic solvents such as
Solubility methanol, ethanol, and ether solvents.[5]
Soluble in DMSO (= 100 mg/mL).[5]

Purity Typically =299%

Core Applications

The unique properties of Tetrabutylammonium trifluoromethanesulfonate make it a
valuable reagent in several fields of chemistry.

Phase-Transfer Catalysis in Organic Synthesis

TBATTf excels as a phase-transfer catalyst (PTC), facilitating reactions between reactants in
immiscible phases (e.g., a water-soluble nucleophile and an organic-soluble electrophile).[2][3]
The tetrabutylammonium cation encapsulates the anion from the aqueous phase, transporting
it into the organic phase where the reaction can proceed. This significantly enhances reaction
rates and yields for a variety of transformations, including:

» Alkylation and Acylation Reactions: Crucial for the formation of new carbon-carbon and
carbon-heteroatom bonds.[3][4]

e Nucleophilic Substitution Reactions: Accelerates Sn2 reactions by increasing the
concentration and reactivity of the nucleophile in the organic phase.[3][4]

o Condensation Reactions: Facilitates ester and amide formation under mild conditions.[3]
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Mechanism of Phase-Transfer Catalysis.

Electrochemistry

In the field of electrochemistry, TBATTf is a widely used supporting electrolyte in non-aqueous
systems.[2] Its high ionic conductivity, wide electrochemical window, and good solubility in
organic solvents make it an ideal choice for applications such as:

e Supercapacitors: As a component of the electrolyte, it facilitates ion transport between the
electrodes, which is essential for the charge-storage mechanism.[2]

o Batteries: It can be used as an electrolyte additive to enhance performance and stability.[6]

o Electrochemical CO2 Reduction: Its use in ionic liquids shows potential for sustainable
chemical technologies.[2]

Experimental Protocols

The following sections provide detailed methodologies for key experiments involving
Tetrabutylammonium trifluoromethanesulfonate.

Phase-Transfer Catalysis: N-Alkylation of a Purine
Derivative
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This protocol is adapted from a procedure for the rapid N9-alkylation of purines, demonstrating
the efficacy of tetrabutylammonium salts in facilitating such reactions.[1]

Objective: To synthesize an N9-alkylated purine via a phase-transfer catalyzed reaction.
Materials:

e 2,6-dichloropurine

e Benzyl bromide

o Tetrabutylammonium trifluoromethanesulfonate (as the phase-transfer catalyst)
o Potassium carbonate (as the base)

o Acetonitrile (as the solvent)

o Ethyl acetate

e Hexane

« Silica gel for column chromatography

Procedure:

e To a solution of 2,6-dichloropurine (1 mmol) in acetonitrile (10 mL), add potassium carbonate
(2 mmol) and Tetrabutylammonium trifluoromethanesulfonate (0.1 mmol).

e Stir the mixture vigorously at room temperature for 10 minutes.
e Add benzyl bromide (1.2 mmol) to the reaction mixture.

» Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically
complete within 20-30 minutes.

» Once the reaction is complete, filter the mixture to remove the inorganic salts.

o Concentrate the filtrate under reduced pressure.
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» Purify the crude product by silica gel column chromatography using a mixture of hexane and
ethyl acetate as the eluent.

Expected Outcome: The N9-alkylated product is expected to be obtained in high yield (>90%).

Table 2: Representative Yields for N-Alkylation of Purines using a Tetrabutylammonium Salt
Catalyst[1]

Electrophile Product Yield (%)
Benzyl bromide N9-Benzyl-2,6-dichloropurine >95
Methyl iodide N9-Methyl-2,6-dichloropurine >95

Electrochemistry: Preparation of a Non-Aqueous
Electrolyte for Supercapacitors

This protocol describes the preparation of a standard electrolyte for use in electrochemical
characterization of supercapacitor materials.[7]

Objective: To prepare a 1 M solution of Tetrabutylammonium trifluoromethanesulfonate in
acetonitrile for electrochemical testing.

Materials:

o Tetrabutylammonium trifluoromethanesulfonate (electrochemical grade, dried under
vacuum)

Acetonitrile (anhydrous, <50 ppm water)

Volumetric flask

Magnetic stirrer

Argon-filled glovebox

Procedure:
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 Inside an argon-filled glovebox, accurately weigh the required amount of dried
Tetrabutylammonium trifluoromethanesulfonate to prepare a 1 M solution in the desired
volume of acetonitrile.

o Transfer the salt to a volumetric flask.

o Add approximately half of the required volume of anhydrous acetonitrile to the flask.
 Stir the mixture using a magnetic stirrer until the salt is completely dissolved.

e Add the remaining anhydrous acetonitrile to bring the solution to the final volume.

o Stopper the flask and mix thoroughly.

e The electrolyte is now ready for use in the assembly of electrochemical cells.

Table 3: lonic Conductivity of Tetrabutylammonium-based Electrolytes in Acetonitrile

lonic Conductivity

Salt Concentration (M) Temperature (°C)
(mSi/cm)
Tetrabutylammonium
1.0 25 ~50-60
Tetrafluoroborate
Tetrabutylammonium
1.0 25 ~40-50

Hexafluorophosphate

Tetrabutylammonium )
] Expected to be in a
Trifluoromethanesulfo 1.0 25 o
similar range
nate

Note: Specific conductivity values for TBATf were not found in the initial search, but values for
similar tetrabutylammonium salts are provided for reference. The conductivity is highly
dependent on the purity of the salt and solvent, as well as the temperature.[8][9][10]
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Enter Argon-filled Glovebox

:

Weigh Dried TBATf

:

Add ~50% Anhydrous Acetonitrile

:

Stir to Dissolve

:

Add Acetonitrile to Final Volume

:

Mix Thoroughly

Electrolyte Ready for Use
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Workflow for Electrolyte Preparation.

Safety and Handling
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Tetrabutylammonium trifluoromethanesulfonate should be handled in accordance with
standard laboratory safety procedures. It is advisable to consult the Safety Data Sheet (SDS)
before use.

o Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin, eyes,
and clothing. Wear appropriate personal protective equipment (PPE), including gloves and
safety glasses.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from moisture.

Conclusion

Tetrabutylammonium trifluoromethanesulfonate is a highly valuable and versatile
compound for researchers in organic synthesis and electrochemistry. Its efficacy as a phase-
transfer catalyst enables a wide range of chemical transformations with improved efficiency and
yields. In electrochemical applications, its properties as a supporting electrolyte contribute to
the development of high-performance energy storage devices. The experimental protocols and
data presented in this guide are intended to provide a solid foundation for the successful
application of this reagent in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.researchgate.net/figure/Experimental-arrangement-for-conductivity-measurements-The-conductivity-meter-is-placed_fig1_323862817
https://www.researchgate.net/publication/23274109_Nucleophilic_Fluorination_of_Triflates_by_Tetrabutylammonium_Bifluoride
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Tetrabutylammonium_Tetrafluoroborate_TBATFB_as_an_Electrolyte_for_Supercapacitors_and_Batteries.pdf
https://www.mdpi.com/2673-8015/3/2/15
https://arxiv.org/pdf/1202.1006
https://www.researchgate.net/publication/268335202_Electrochemical_determination_of_ionization_constants_of_tetrabutylammonium_salt_in_acetonitrile_and_o-nitrophenyloctylether
https://www.benchchem.com/product/b1273034#tetrabutylammonium-trifluoromethanesulfonate-cas-number-35895-70-6
https://www.benchchem.com/product/b1273034#tetrabutylammonium-trifluoromethanesulfonate-cas-number-35895-70-6
https://www.benchchem.com/product/b1273034#tetrabutylammonium-trifluoromethanesulfonate-cas-number-35895-70-6
https://www.benchchem.com/product/b1273034#tetrabutylammonium-trifluoromethanesulfonate-cas-number-35895-70-6
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1273034?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

